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Compound of Interest

Morpholino(4-
Compound Name: _
nitrophenyl)methanone

cat. No.: B1267317

Disclaimer: This document provides a preliminary investigation of Morpholino(4-
nitrophenyl)methanone. Due to the limited availability of specific research on this compound,
some sections on biological activity and experimental protocols are based on data from
structurally related molecules and should be considered predictive. Further experimental
validation is required.

Introduction

Morpholino(4-nitrophenyl)methanone is a synthetic small molecule containing a morpholine
ring attached to a 4-nitrophenyl group via a ketone linker. The presence of the morpholine
moiety, a common scaffold in medicinal chemistry, and the electrophilic 4-nitrophenyl group
suggest that this compound may possess interesting biological activities. This guide
summarizes the available chemical data, proposes a potential synthetic route, and explores
hypothetical biological activities and mechanisms of action based on related compounds.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Morpholino(4-
nitrophenyl)methanone is presented in Table 1.
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Property Value Source
CAS Number 5397-76-2 [1112]
Molecular Formula C11H12N204 [1]12]
Molecular Weight 236.22 g/mol [2][3]

morpholin-4-yl-(4-
IUPAC Name ] N/A
nitrophenyl)methanone

Synonyms 4-(4-Nitrobenzoyl)morpholine N/A

Appearance Not reported N/A

Solubility Not reported N/A

Melting Point Not reported N/A

Boiling Point Not reported N/A
Synthesis

A definitive, peer-reviewed synthesis protocol for Morpholino(4-nitrophenyl)methanone is not
readily available in the public domain. However, based on standard organic chemistry
principles and synthetic routes for analogous aryl ketones and morpholine amides, a plausible
synthetic pathway can be proposed. The most common method for the synthesis of such
compounds is the acylation of morpholine with a suitable 4-nitrobenzoyl derivative.

Proposed Synthetic Protocol: Acylation of Morpholine

This protocol describes a general method for the synthesis of Morpholino(4-
nitrophenyl)methanone from 4-nitrobenzoyl chloride and morpholine.

Materials:
e 4-Nitrobenzoyl chloride
e Morpholine

 Triethylamine (or another suitable base)
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Dichloromethane (or another suitable aprotic solvent)

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography
Procedure:

e Dissolve 4-nitrobenzoyl chloride (1 equivalent) in anhydrous dichloromethane in a round-
bottom flask under a nitrogen atmosphere.

e Cool the solution to 0 °C in an ice bath.

 In a separate flask, dissolve morpholine (1.1 equivalents) and triethylamine (1.2 equivalents)
in anhydrous dichloromethane.

e Add the morpholine solution dropwise to the cooled 4-nitrobenzoyl chloride solution with
constant stirring.

 Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.
e Monitor the reaction progress by Thin Layer Chromatography (TLC).
o Upon completion, quench the reaction by adding water.

o Separate the organic layer and wash it sequentially with 1M HCI, saturated sodium
bicarbonate solution, and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl
acetate gradient to yield pure Morpholino(4-nitrophenyl)methanone.

e Characterize the final product using *H NMR, 3C NMR, and mass spectrometry.
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Synthesis Workflow Diagram
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Caption: Proposed synthesis workflow for Morpholino(4-nitrophenyl)methanone.

Potential Biological Activities and Mechanisms of
Action
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Direct experimental evidence for the biological activity of Morpholino(4-
nitrophenyl)methanone is currently unavailable. However, the activities of structurally related
compounds containing morpholine and nitrophenyl moieties can provide insights into its
potential therapeutic applications.

Inferred Biological Activities

» Anticancer Activity: The 4-nitrophenyl group is present in some compounds with reported
anticancer properties. For instance, derivatives of 4-(4-nitrophenyl)morpholine have been
investigated for their potential as antitumor drugs.[4] The morpholine ring is also a common
feature in many anticancer agents.

 Anti-inflammatory Activity: Certain compounds containing a morpholine scaffold have
demonstrated anti-inflammatory properties. The mechanism could involve the modulation of
inflammatory signaling pathways.

o Neuroprotective Effects: The nitrophenyl moiety is found in various compounds that are
being explored for their neuroprotective potential. It is plausible that Morpholino(4-
nitrophenyl)methanone could interact with signaling pathways relevant to neuronal survival
and function.

Hypothetical Sighaling Pathway Modulation

Given the potential for anticancer and anti-inflammatory effects, Morpholino(4-
nitrophenyl)methanone might modulate key signaling pathways involved in cell proliferation,
apoptosis, and inflammation. A hypothetical signaling pathway that could be investigated is the
NF-kB pathway, which is a central regulator of inflammation and cell survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. scbt.com [scbt.com]

3. Morpholino(3-nitrophenyl)methanone | C11H12N204 | CID 225453 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 4-(4-Nitrophenyl)morpholine - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Preliminary Technical Guide: Morpholino(4-
nitrophenyl)methanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267317#preliminary-investigation-of-morpholino-4-
nitrophenyl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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